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Compound of Interest

Compound Name: (Methylsulfamoyl)amine

Cat. No.: B106483

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
(Methylsulfamoyl)amine (CAS No. 72179-84-1), also known as N-methylsulfamide. The
following procedures are intended for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of this compound, thereby minimizing
environmental impact and protecting laboratory personnel.

Hazard Identification and Safety Precautions

(Methylsulfamoyl)amine is classified as a hazardous substance. All personnel handling this
compound must be familiar with its potential hazards and adhere to strict safety protocols.

Hazard Summary:

Hazard Class GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.
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Personal Protective Equipment (PPE):

Before handling (Methylsulfamoyl)amine, all personnel must be equipped with the following
PPE:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or other protective clothing.

» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
NIOSH-approved respirator is required.

Quantitative Data

While a comprehensive Safety Data Sheet (SDS) with all physical and chemical properties for
(Methylsulfamoyl)amine is not readily available, the following data has been compiled from
available sources.

Property Value

CAS Number 72179-84-1

Molecular Formula CHsN202S

Melting Point 65.5-66.0 °C

Boiling Point 229.0 £ 23.0 °C at 760 mmHg

Spill Management Protocol

In the event of a spill, immediate action is crucial to prevent exposure and environmental
contamination.

Experimental Protocol for Small Spill Cleanup:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the area is well-ventilated.
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e Don PPE: Put on all required personal protective equipment.

o Containment: For solid spills, carefully sweep up the material to avoid generating dust. For
liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill. Do not use combustible materials, such as paper towels.

o Collection: Carefully collect the spilled material and absorbent into a designated, labeled
hazardous waste container.

o Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,
followed by soap and water.

» Waste Disposal: The collected waste and all contaminated cleaning materials must be
disposed of as hazardous waste through a licensed disposal facility.

Proper Disposal Procedures

Due to its hazardous nature, (Methylsulfamoyl)amine must not be disposed of in general
laboratory waste or down the drain. All waste containing this compound must be treated as
hazardous waste.

Step-by-Step Disposal Guidance:

o Waste Segregation: Collect all waste containing (Methylsulfamoyl)amine, including unused
product, contaminated labware, and spill cleanup materials, in a dedicated and clearly
labeled hazardous waste container. The container must be compatible with the chemical.

e Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"(Methylsulfamoyl)amine,” and the associated hazards (Harmful, Irritant).

» Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

Logical Workflow for (Methylsulfamoyl)amine Waste Management:
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Caption: Waste Management Workflow for (Methylsulfamoyl)amine.
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Environmental and Regulatory Considerations

(Methylsulfamoyl)amine belongs to the broader class of sulfamoyl and sulfonylurea
compounds. Many compounds in this class are recognized for their potential environmental
impact. Improper disposal can lead to contamination of soil and water, posing a risk to aquatic
life and potentially entering the food chain.

All disposal activities must comply with local, state, and federal regulations governing
hazardous waste management. It is the responsibility of the generator to ensure that all waste
is handled and disposed of in accordance with these regulations.

Decontamination of Laboratory Equipment

All laboratory equipment that has come into contact with (Methylsulfamoyl)amine must be
thoroughly decontaminated.

Experimental Protocol for Equipment Decontamination:

Initial Rinse: Rinse the equipment with a suitable solvent in a fume hood. Collect the rinsate
as hazardous waste.

Washing: Wash the equipment with soap and warm water.

Final Rinse: Rinse the equipment thoroughly with deionized water.

Drying: Allow the equipment to air dry completely before reuse or storage.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most
complete and accurate information. Your Environmental Health and Safety (EHS) office is the
primary resource for guidance on hazardous waste management.

« To cite this document: BenchChem. [Proper Disposal of (Methylsulfamoyl)amine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106483#methylsulfamoyl-amine-proper-disposal-
procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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